Cas no 825618-99-3 (Benzoic acid, 2-[2-(1-pyrrolidinyl)ethoxy]-, methyl ester)

• Product name: Benzoic acid, 2-[2-(1-pyrrolidinyl)ethoxy]-, methyl ester
• CAS No: 825618-99-3
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 688796
• PubChem ID: 59733402

Benzoic acid, 2-[2-(1-pyrrolidinyl)ethoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[2-(1-pyrrolidinyl)ethoxy]-, methyl ester
• methyl 2-(2-pyrrolidin-1-ylethoxy)benzoate
• 825618-99-3
• Methyl 2-[2-(pyrrolidin-1-yl)ethoxy]benzoate
• UQCYXYBQAONAMI-UHFFFAOYSA-N
• DTXSID60732774
• Methyl 2-(2-(pyrrolidin-1-yl)ethoxy)benzoate
• SCHEMBL954407
• 2-(2-Pyrrolidin-1-yl-ethoxy)-benzoic acid methyl ester

• Inchi： InChI=1S/C14H19NO3/c1-17-14(16)12-6-2-3-7-13(12)18-11-10-15-8-4-5-9-15/h2-3,6-7H,4-5,8-11H2,1H3
• InChI Key： UQCYXYBQAONAMI-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=CC=C1OCCN2CCCC2

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.8Ų